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Compound of Interest

Compound Name:
1-(4-Aminophenyl)-4-(4-

hydroxyphenyl)piperazine

Cat. No.: B109296 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Posaconazole is a potent, broad-spectrum triazole antifungal agent utilized for the treatment

and prophylaxis of invasive fungal infections.[1][2] Its complex molecular structure, featuring

four chiral centers, necessitates a stereochemically controlled and efficient synthetic strategy.

[3][4] The most common and scalable approach is a convergent synthesis, which involves the

preparation of key fragments that are later coupled.[3][5] This document provides detailed

application notes and experimental protocols for the synthesis of Posaconazole, with a focus

on a widely adopted convergent route.

Synthetic Strategy Overview
The synthesis of Posaconazole is most effectively achieved through a convergent pathway,

which allows for better control of stereochemistry and facilitates the purification of

intermediates.[3][5] This strategy primarily involves the synthesis of three key intermediates

which are then coupled in the final stages of the synthesis:

Chiral Tetrahydrofuran (THF) Core: This fragment contains two of the four stereocenters of

the final molecule.
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Substituted Piperazine Side Chain: This aromatic portion of the molecule is crucial for its

biological activity.

Triazolone Moiety: This heterocyclic component is a defining feature of many azole

antifungals.

The general workflow involves the independent synthesis of these intermediates, followed by

their sequential coupling to assemble the final Posaconazole molecule.

Key Synthetic Intermediates and Pathways
A logical representation of the convergent synthesis approach is outlined below. This highlights

the independent preparation of the key fragments before their eventual coupling.
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Fragment A Synthesis

Fragment B Synthesis Fragment C Synthesis

Starting Materials for THF Core

Chiral Diol Intermediate

Monoacetate Intermediate

Chiral Iodide

Activated THF Core (e.g., Sulfonate)

Coupling of THF Core and Piperazine Side Chain

Starting Materials for Piperazine Side Chain

Aryl Piperazine Amine

Starting Materials for Triazolone Moiety

Chiral Hydrazine Intermediate

Chiral Side Chain with Triazolone Precursor

Coupling with Triazolone Moiety Precursor

Final Deprotection/Cyclization

Posaconazole
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Diol Intermediate

Enzymatic Desymmetrization
(Hydrolase SP 435, Vinyl Acetate)

Monoacetate

Iodine-Mediated Cyclization

Chiral Iodide

Triazole Formation and Hydrolysis
(Sodium Triazole, NaOH)

Alcohol Intermediate

Activation of Alcohol
(e.g., p-chlorobenzene sulfonyl chloride)

Activated Chiral THF Core
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Low Yield or
Impurity Formation

Identify Problematic
Synthetic Step

Check Purity of
Starting Materials/Reagents

Optimize Reaction Conditions
(Temperature, Time, Solvent)

Improve Purification Method
(e.g., Recrystallization, Chromatography)

Pure Posaconazole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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